Cas no 2172479-20-6 (1-4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one)
1-4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one
- EN300-1626711
- 1-[4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one
- 2172479-20-6
-
- Inchi: 1S/C10H12F3N3OS/c11-10(12,13)8(17)16-4-1-9(14,2-5-16)7-15-3-6-18-7/h3,6H,1-2,4-5,14H2
- InChI Key: OMFHKTTWRXTFFH-UHFFFAOYSA-N
- SMILES: S1C=CN=C1C1(CCN(C(C(F)(F)F)=O)CC1)N
Computed Properties
- Exact Mass: 279.06531767g/mol
- Monoisotopic Mass: 279.06531767g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 87.5Ų
1-4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1626711-0.05g |
1-[4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one |
2172479-20-6 | 0.05g |
$768.0 | 2023-06-04 | ||
| Enamine | EN300-1626711-0.1g |
1-[4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one |
2172479-20-6 | 0.1g |
$804.0 | 2023-06-04 | ||
| Enamine | EN300-1626711-0.25g |
1-[4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one |
2172479-20-6 | 0.25g |
$840.0 | 2023-06-04 | ||
| Enamine | EN300-1626711-0.5g |
1-[4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one |
2172479-20-6 | 0.5g |
$877.0 | 2023-06-04 | ||
| Enamine | EN300-1626711-1.0g |
1-[4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one |
2172479-20-6 | 1g |
$914.0 | 2023-06-04 | ||
| Enamine | EN300-1626711-2.5g |
1-[4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one |
2172479-20-6 | 2.5g |
$1791.0 | 2023-06-04 | ||
| Enamine | EN300-1626711-5.0g |
1-[4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one |
2172479-20-6 | 5g |
$2650.0 | 2023-06-04 | ||
| Enamine | EN300-1626711-10.0g |
1-[4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one |
2172479-20-6 | 10g |
$3929.0 | 2023-06-04 | ||
| Enamine | EN300-1626711-50mg |
1-[4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one |
2172479-20-6 | 50mg |
$768.0 | 2023-09-22 | ||
| Enamine | EN300-1626711-100mg |
1-[4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one |
2172479-20-6 | 100mg |
$804.0 | 2023-09-22 |
1-4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 1-4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one
Introduction to 1-4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one (CAS No. 2172479-20-6)
1-4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. The compound belongs to a class of molecules that incorporate both piperidine and thiazole heterocyclic scaffolds, which are well-documented for their role in modulating various biological pathways. Its molecular formula and CAS number (2172479-20-6) provide a unique identifier for this substance, facilitating its study and characterization in both academic and industrial research settings.
The presence of a trifluoromethyl group at the C2 position of the ethanone moiety is a key feature that influences the physicochemical properties of this compound. Trifluoromethylation is a common strategy in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity. In this context, the trifluoroethanone component of the molecule likely contributes to its solubility profile and interaction with biological targets. The compound’s structure also includes an amino group at the 1-position of the piperidine ring, which suggests potential for further derivatization and functionalization, enabling the exploration of diverse pharmacological effects.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of such compounds with high precision. Studies indicate that the piperidine-thiazole core may interact with enzymes or receptors involved in inflammatory responses, making this molecule a promising candidate for therapeutic applications. Specifically, the thiazole ring has been extensively studied for its antimicrobial and anti-inflammatory properties, while the piperidine moiety is often found in drugs targeting central nervous system disorders. The combination of these motifs in 1-4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one could lead to novel mechanisms of action that warrant further investigation.
The synthesis of this compound involves multiple steps, including nucleophilic substitution reactions and condensation processes. The introduction of the trifluoromethyl group typically requires specialized reagents and conditions to ensure high yield and purity. Researchers have reported using organometallic intermediates or fluorinating agents to achieve this transformation efficiently. The preparation of the piperidine-thiazole scaffold also requires careful optimization to minimize side reactions and maximize regioselectivity. These synthetic challenges highlight the importance of robust methodologies in producing sufficient quantities for biological testing.
In terms of biological activity, preliminary studies suggest that 1-4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one may exhibit properties relevant to drug discovery. For instance, its structure resembles known bioactive molecules that target kinases or other signaling proteins involved in cancer progression. The amino group at the piperidine ring could serve as a hydrogen bond acceptor or participate in ionic interactions with biological targets, enhancing binding affinity. Additionally, the electron-withdrawing nature of the trifluoromethyl group may modulate reactivity and stability in biological environments.
The compound’s potential therapeutic applications are further supported by its compatibility with modern drug design principles. Its molecular weight and distribution of polar hydrophobic regions make it a candidate for oral administration or topical delivery systems. Furthermore, its structural complexity allows for modifications that could improve pharmacokinetic profiles while maintaining efficacy. Researchers are exploring derivatives with altered substitution patterns to optimize bioavailability and target specificity.
From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for advancing this compound through preclinical testing phases. Documentation of synthetic routes, impurity profiles, and stability data is critical for submitting applications to regulatory agencies such as the FDA or EMA. Collaborative efforts between synthetic chemists and biologists are necessary to validate initial findings and guide subsequent development efforts.
The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 1-4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl-2,2,2-trifluoroethanone by enabling rapid assessment of large libraries against diverse biological targets. This approach has identified novel lead compounds with unexpected activities that might otherwise remain undiscovered through traditional screening methods. Such discoveries underscore the value of interdisciplinary collaboration in pharmaceutical research.
Future directions for research on this compound include exploring its interactions with protein targets using X-ray crystallography or NMR spectroscopy. Understanding how it binds to specific enzymes or receptors will provide insights into its mechanism of action and inform rational drug design strategies. Additionally,investigating its metabolic fate through computational modeling can help predict potential side effects early in development。
In conclusion,1 - 4 - amino - 4 - ( 1 , 3 - thiazol - 2 - yl ) piperidin - 1 - yl - 2 , 2 , 2 - trifluoroethan - 1 - one ( CAS No . 2172479 - 20 - 6 ) represents an intriguing example of how structural complexity can yield promising pharmacological candidates . Its unique combination of heterocyclic scaffolds , functional groups , and physicochemical properties positions it as a valuable asset in ongoing drug discovery initiatives . As research continues , further elucidation of its biological activities will solidify its role as a potential therapeutic agent .
2172479-20-6 (1-4-amino-4-(1,3-thiazol-2-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)